Cas no 71083-49-3 (3-cyano-7-methoxyquinoline)
3-cyano-7-methoxyquinoline structure
Product Name:3-cyano-7-methoxyquinoline
CAS No:71083-49-3
MF:C11H8N2O
MW:184.19402217865
CID:2142330
PubChem ID:15402200
Update Time:2025-04-21
3-cyano-7-methoxyquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3-cyano-7-methoxyquinoline
- CHEMBL4585360
- BDBM50526524
- 71083-49-3
- BEVFOGIUYIGEEB-UHFFFAOYSA-N
- 7-methoxy-3-cyanoquinoline
- SCHEMBL2201992
- DB-315318
-
- Inchi: 1S/C11H8N2O/c1-14-10-3-2-9-4-8(6-12)7-13-11(9)5-10/h2-5,7H,1H3
- InChI Key: BEVFOGIUYIGEEB-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=CC(C#N)=CN=C2C=1
Computed Properties
- Exact Mass: 184.063662883Da
- Monoisotopic Mass: 184.063662883Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 45.9Ų
3-cyano-7-methoxyquinoline Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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